Cas no 1261010-22-3 (2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide)

• Product Name: 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide
• CAS No: 1261010-22-3
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 5322571
• Update Time: 2025-10-29

2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide
• 1H-Pyrrole-1-acetamide, 2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-(1-methylpropyl)-
• 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide

• Inchi： 1S/C19H20N4O4/c1-3-12(2)20-17(24)10-23-8-4-5-14(23)19-21-18(22-27-19)13-6-7-15-16(9-13)26-11-25-15/h4-9,12H,3,10-11H2,1-2H3,(H,20,24)
• InChI Key： JJAOZJJNYGURTN-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C)CC)=O)C=CC=C1C1ON=C(C2=CC=C3OCOC3=C2)N=1

Additional information on 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide

Compound CAS No. 1261010-22-3: 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(butan-2-yl)acetamide

The compound with CAS number 1261010-22-3, named as 2-{[3-(benzodioxol substituent)-oxadiazole group]-pyrrole moiety}-N-(butanoyl)acetamide, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzodioxole ring fused with an oxadiazole heterocycle and a pyrrole ring. The presence of these functional groups suggests that the molecule may exhibit unique electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The oxadiazole group, in particular, is known for its ability to enhance the bioavailability and stability of pharmaceutical agents. Moreover, the integration of a benzodioxole moiety into the structure may confer additional aromatic stability and potential for hydrogen bonding interactions. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent incorporation of the oxadiazole group via cyclization reactions. The final step involves the attachment of the pyrrole ring and the butanoyl substituent, which are critical for achieving the desired pharmacokinetic properties.

Preliminary biological evaluations have shown promising results. The compound demonstrates selective activity against certain enzyme targets, suggesting its potential as a lead compound in therapeutic development. Furthermore, computational studies using molecular docking techniques have revealed favorable interactions with key residues in target proteins, providing insights into its mechanism of action.

In terms of applications, this compound could serve as a building block for constructing more complex molecules or as a ligand in metalloorganic frameworks. Its structural versatility also makes it suitable for use in materials science, particularly in the development of advanced polymers or electronic materials.

The integration of cutting-edge research methodologies has significantly enhanced our understanding of this compound's properties. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling has provided valuable insights into its electronic structure and reactivity.

In conclusion, CAS No. 1261010-22-3 represents a novel and versatile organic compound with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activity make it a valuable addition to the arsenal of compounds available for scientific exploration.